Cas no 2377607-96-8 (3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol)

• Product Name: 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol
• CAS No: 2377607-96-8
• MF: C₁₄H₂₁BO₃
• MW: 248.125744581223
• CID: 5086708
• PubChem ID: 86222897
• Update Time: 2026-03-02

3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-5-methylphenylboronic Acid Pinacol Ester
• [3-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHANOL
• (3-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)METHANOL
• AT16822
• SY029256
• 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol
• CS-11746
• CS-0176374
• AKOS032455768
• MFCD18729962
• [3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• EN300-1614525
• 2377607-96-8

• Inchi： 1S/C14H21BO3/c1-10-6-11(9-16)8-12(7-10)15-17-13(2,3)14(4,5)18-15/h6-8,16H,9H2,1-5H3
• InChI Key： DHMSQZHEQIAFGF-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)C=C(CO)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 248.1583747g/mol
• Monoisotopic Mass: 248.1583747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol

3-Methyl-5-(Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Phenylmethanol: A Comprehensive Overview

3-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol is a highly specialized organic compound with the CAS registry number 2377607-96-8. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its unique structural features and versatile applications. The molecule consists of a phenol backbone substituted with a methyl group at the 3-position and a tetramethyl-dioxaborolane moiety at the 5-position, along with a hydroxymethyl group attached to the benzene ring.

The tetramethyl-dioxaborolane group is a boron-containing structure that imparts unique electronic and steric properties to the molecule. This feature makes 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura reaction, where boronic esters are widely used as coupling partners. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, making this compound an essential building block in modern organic synthesis.

One of the most notable applications of this compound is in the field of drug discovery. The phenolic hydroxyl group and the boron-containing substituent provide opportunities for functionalization and bioisosteric replacements, enabling researchers to design molecules with improved pharmacokinetic profiles. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic interventions.

In addition to its role in medicinal chemistry, 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol has found applications in materials science. The compound's ability to undergo controlled polymerization reactions has led to its use in the development of novel polymeric materials with tailored mechanical and electronic properties. Researchers have explored its potential in creating stimuli-responsive polymers that can adapt to environmental changes, such as temperature or pH variations.

The synthesis of 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent breakthroughs in catalytic asymmetric synthesis have enabled the enantioselective preparation of this compound, which is crucial for its application in chiral recognition studies and asymmetric catalysis.

From an environmental standpoint, there is growing interest in developing sustainable methods for synthesizing 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethanol. Researchers are exploring green chemistry approaches that utilize renewable feedstocks and energy-efficient reaction conditions to minimize waste and reduce ecological impact.

In conclusion, 3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yphenylmethanol, with its distinctive structure and functional groups represented by CAS No. 2377607968 (note: correct CAS number formatting), stands as a pivotal molecule in contemporary chemical research. Its versatility across multiple disciplines underscores its importance as a key intermediate in organic synthesis and a valuable tool for advancing scientific innovation.